Cas no 1105199-32-3 (1-phenyl-2-{[5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl}ethan-1-one)

• Product Name: 1-phenyl-2-{[5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl}ethan-1-one
• CAS No: 1105199-32-3
• MF: C₂₀H₂₀N₄OS₂
• MW: 396.529001235962
• CID: 6525626
• PubChem ID: 30863405
• Update Time: 2025-05-19

1-phenyl-2-{[5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-2-{[5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl}ethan-1-one
• VU0644891-1
• 1-phenyl-2-[[5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl]ethanone
• SR-01000922725-1
• F5487-0909
• SR-01000922725
• 1105199-32-3
• 1-phenyl-2-((5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)ethanone
• AKOS024510728

• Inchi： 1S/C20H20N4OS2/c25-18(16-7-3-1-4-8-16)15-26-20-22-21-19(27-20)24-13-11-23(12-14-24)17-9-5-2-6-10-17/h1-10H,11-15H2
• InChI Key： ADLUSBWGKYRXLU-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1N1CCN(C2C=CC=CC=2)CC1)SCC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 396.10785362g/mol
• Monoisotopic Mass: 396.10785362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 103Ų

Additional information on 1-phenyl-2-{[5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl}ethan-1-one

Introduction to 1-phenyl-2-{[5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl}ethan-1-one (CAS No. 1105199-32-3)

1-phenyl-2-{[5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl}ethan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1105199-32-3, belongs to a class of molecules that incorporate heterocyclic scaffolds, specifically thiadiazole and piperazine moieties, which are well-known for their role in modulating various biological pathways.

The structural complexity of 1-phenyl-2-{[5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl}ethan-1-one makes it a promising candidate for further investigation in drug discovery. The presence of a phenyl group and a sulfanyl substituent on the ethanone backbone enhances its potential interactions with biological targets. Specifically, the thiadiazole ring is known to exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticonvulsant properties. The incorporation of a piperazine moiety further extends its pharmacological profile by contributing to central nervous system (CNS) activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. These studies suggest that 1-phenyl-2-{[5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl}ethan-1-one may interact with enzymes and receptors involved in neurodegenerative diseases. For instance, its structure resembles known scaffolds that have shown efficacy in treating conditions such as Parkinson's disease and Alzheimer's disease. The< strong>5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol moiety is particularly noteworthy as it has been implicated in the development of drugs that modulate dopamine receptors.

In vitro studies have begun to explore the pharmacological potential of 1-phenyl-2-{[5-(4-phenylpiperazin-1-yll)-1,3,4-thiadiazol-2-yll]sulfanyl}ethan-l-lone. Initial results indicate that this compound exhibits moderate affinity for certain neurotransmitter receptors, suggesting its potential as an antipsychotic or anxiolytic agent. The< strong>thiadiazole ring's ability to cross the blood-brain barrier makes it an attractive candidate for CNS-targeted therapies. Additionally, the sulfanyl group may contribute to its solubility and bioavailability, which are critical factors in drug development.

The synthesis of 1 phenethyl 2 {[5 (4 phenethyl piperazine 11 yl) 13 14 thiadiazol 22 yl] sulfanyl} ethan l l one involves multi-step organic reactions that require careful optimization. The introduction of the thiadiazole ring typically involves cyclization reactions between appropriate precursors under controlled conditions. The subsequent attachment of the piperazine moiety and the sulfanyl group further complicates the synthetic pathway but is essential for achieving the desired pharmacological properties.

The< strong>CAS number 1105199323 provides a unique identifier for this compound and facilitates its tracking in scientific literature and patent databases. Researchers often use CAS numbers to ensure accurate referencing and to avoid confusion with other compounds that may share similar names or structures. This compound's entry in chemical databases includes valuable information such as molecular weight, melting point, and spectroscopic data, which are essential for both research and industrial applications.

As interest in targeted therapy grows, compounds like 1 phenethyl 2 {[5 (41 phenethyl piperazine l l yl) l314 thiadiazol22 yl] sulfanyl} ethan ll one are being evaluated for their potential in personalized medicine. The ability to modulate specific biological pathways with high selectivity makes such molecules valuable tools for developing treatments tailored to individual patient needs. Furthermore, advances in biocatalysis and green chemistry are providing more sustainable methods for synthesizing complex molecules like this one.

The future directions of research on 1 phenethyl 2 {[51 (41 phenethyl piperazine ll yl) l31t4 thiadiazol22 yl] sulfanyl} ethan ll one include exploring its interactions with other biological targets and assessing its potential as a lead compound for drug development. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area. Additionally, the integration of artificial intelligence (AI) into drug discovery processes promises to accelerate the identification of novel therapeutic agents based on existing chemical scaffolds.

In conclusion, 1 phenethyl 2 {[51 (41 phenethyl piperazine ll yl) l31t4 thiadiazol22 yl] sulfanyl} ethan ll one is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of heterocyclic moieties and functional groups positions it as a promising candidate for further investigation into treating various diseases. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in developing innovative therapies.